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Compound of Interest

5-Amino-N-methyl-1H-pyrazole-3-
Compound Name:

carboxamide
CAS No.: 1219743-33-5

Cat. No.: B597164

Get Quote

\ J

Core Topic: Synthesis, Chemical Properties, and Pharmaceutical Applications of the
C5H7N302 Scaffold.[1]

Executive Summary & Critical Disambiguation[1]

Target Molecule: Methyl 5-amino-1H-pyrazole-3-carboxylate Chemical Formula: CSH7N302
CAS Registry Number: 632365-54-9 (or 2992-15-6 for tautomer)[1]

Editorial Note on Nomenclature & Formula Mismatch: This guide addresses the specific
chemical formula provided (C5H7N302), which corresponds to the methyl ester derivative of 5-
aminopyrazole-3-carboxylic acid.[1] The name provided in the request ("5-Amino-N-methyl-
1H-pyrazole-3-carboxamide") corresponds to a different chemical formula (C5H8N40).[1] To
ensure scientific integrity, this whitepaper focuses on the C5H7N302 ester as the primary
scaffold, while detailing the synthesis of the N-methyl carboxamide as a critical downstream
derivative.[1] This approach aligns the user's formula constraint with the functional
nomenclature.[1]
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Chemical Profile & Structural Logic[1]

The C5H7N302 scaffold is a bifunctional pyrazole building block characterized by an amino
group at position 5 and a methyl ester at position 3.[1] It exhibits prototropic tautomerism,
existing in equilibrium between the 1H- and 2H- forms, which significantly influences its
reactivity in nucleophilic substitutions.[1]

hvsicochemical .

Property Value Note

Formula C5H7N302 Matches user request
Molecular Weight 141.13 g/mol Low MW fragment
Appearance White to off-white solid Crystalline

Melting Point 210-211 °C High thermal stability
Solubility DMSO, Methanol Poor in non-polar solvents
pKa (Calculated) ~2.5 (Pyrazole N) Weakly basic

Structural Tautomerism

The molecule exists as a tautomeric pair.[1] In solution, the position of the proton (N1 vs. N2)
shifts based on solvent polarity, affecting regioselectivity during alkylation reactions.[1]

o Tautomer A: Methyl 5-amino-1H-pyrazole-3-carboxylate[1][2]

e Tautomer B: Methyl 3-amino-1H-pyrazole-5-carboxylate[1]

Synthetic Methodologies
Protocol A: Core Synthesis of C5 H7N302 (The Ester)

The industrial standard for synthesizing the C5H7N302 scaffold involves the
cyclocondensation of hydrazine with a functionalized enol ether or cyanoacetate derivative.[1]

Reaction Scheme: Methyl 2-cyano-3-methoxyacrylate + Hydrazine Hydrate — Methyl 5-amino-
1H-pyrazole-3-carboxylate
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Step-by-Step Protocol:

Reagent Prep: Dissolve Methyl 2-cyano-3-methoxyacrylate (1.0 eq) in Methanol (10
volumes).

e Cyclization: Cool solution to 0°C. Dropwise add Hydrazine Hydrate (1.1 eq) to control
exotherm.

o Reflux: Heat the mixture to reflux (65°C) for 3-5 hours. Monitor by TLC/LC-MS for
consumption of starting material.[1]

« |solation: Cool to room temperature. Concentrate under reduced pressure to ~20% volume.

o Crystallization: Add cold water to induce precipitation.[1] Filter the white solid and wash with
diethyl ether.[1]

Yield: Typical yields range from 75-85%.[1]

Protocol B: Derivatization to 5-Amino-N-methyl-1H-
pyrazole-3-carboxamide (The Named Target)

This protocol converts the C5H7N302 ester into the specific amide requested by the user
name, utilizing the ester as the starting material.[1]

Reaction Scheme: C5H7N302 (Ester) + Methylamine (ag) - C5H8N40 (Amide) + Methanol[1]

Step-by-Step Protocol:

Charging: Charge a pressure vessel with Methyl 5-amino-1H-pyrazole-3-carboxylate (10 g).
e Amidation: Add 40% Methylamine in water (50 mL, excess).

» Reaction: Seal and heat to 80°C for 12 hours. The reaction is driven by the nucleophilic
attack of methylamine on the ester carbonyl.[1]

o Workup: Cool to room temperature. The product often precipitates directly.[1]

 Purification: Filter the solid. Recrystallize from Ethanol/Water if necessary.[1]
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Visualizing the Chemical Pathways[1]

The following diagram illustrates the relationship between the C5H7N302 scaffold (Ester) and
the user-named Amide derivative, highlighting the divergent synthesis paths for drug discovery.
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Figure 1: Synthetic flowchart connecting the C5H7N302 ester scaffold to the N-methyl
carboxamide derivative and downstream pharmaceutical applications.[1][3][4]

Pharmaceutical Applications & Mechanism of
Action[5][6]

The 5-aminopyrazole-3-carboxylate motif is a "privileged structure” in medicinal chemistry,
serving as a bioisostere for the purine ring system found in ATP.[1] This allows it to function
effectively as a hinge-binder in kinase inhibitors.[1]

Kinase Inhibition (ATP-Competitors)

The pyrazole nitrogen (N2) and the amino group (C5-NH2) form a donor-acceptor hydrogen
bond pair that mimics the Adenine base of ATP.[1]

e Target: Cyclin-Dependent Kinases (CDKs), JAK family, and Aurora kinases.[1]

e Mechanism: The scaffold lodges into the ATP-binding pocket of the kinase enzyme.[1] The
C3-substituent (Ester/Amide) extends into the solvent-accessible region, allowing for
modular optimization of solubility and pharmacokinetic properties.[1]
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Fragment-Based Drug Design (FBDD)

Due to its low molecular weight (141.13 Da) and high ligand efficiency, CSH7N302 is frequently
used in fragment screening libraries.[1]

o Utility: It serves as a "seed" fragment.[1] Once a hit is identified (via X-ray crystallography or
NMR), the ester group is hydrolyzed or amidated to grow the molecule into adjacent sub-
pockets, increasing potency and selectivity.[1]

Agrochemical Fungicides

Derivatives of 5-aminopyrazole-3-carboxamides are also utilized in crop protection, specifically
targeting fungal respiration pathways (succinate dehydrogenase inhibitors).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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